Cas no 47181-92-0 ((Cyanomethyl)(triphenyl)phosphonium)
Technical Introduction:
(Cyanomethyl)(triphenyl)phosphonium is a phosphonium salt widely utilized in organic synthesis, particularly in Wittig and related reactions for the formation of carbon-carbon double bonds. Its key advantage lies in the reactivity of the cyanomethyl group, which facilitates the generation of stabilized ylides for selective olefination processes. The triphenylphosphonium moiety enhances solubility in polar organic solvents, improving reaction efficiency. This compound is valued for its stability under standard conditions and its role in synthesizing α,β-unsaturated nitriles, important intermediates in pharmaceuticals and fine chemicals. Proper handling under inert atmospheres is recommended due to its sensitivity to moisture.

47181-92-0 structure
Product name:(Cyanomethyl)(triphenyl)phosphonium
CAS No:47181-92-0
MF:C20H17NP+
Molecular Weight:302.329
CID:3991929
(Cyanomethyl)(triphenyl)phosphonium Properties
Names and Identifiers
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- Phosphonium, (cyanomethyl)triphenyl-
- (Cyanomethyl)triphenylphosphonium
- Cyanomethyltriphenylphosphonium
- Triphenyl(cyanomethyl)phosphonium
- (Cyanomethyl)(triphenyl)phosphonium
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(Cyanomethyl)(triphenyl)phosphonium Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | C907393-50mg |
(Cyanomethyl)(triphenyl)phosphonium |
47181-92-0 | 50mg |
$ 160.00 | 2022-06-06 | ||
TRC | C907393-10mg |
(Cyanomethyl)(triphenyl)phosphonium |
47181-92-0 | 10mg |
$ 65.00 | 2022-06-06 | ||
TRC | C907393-5mg |
(Cyanomethyl)(triphenyl)phosphonium |
47181-92-0 | 5mg |
$ 50.00 | 2022-06-06 |
(Cyanomethyl)(triphenyl)phosphonium Literature
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Guofu Zhang,Yiyong Zhao,Chengrong Ding Org. Biomol. Chem., 2019,17, 7684-7688
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Yanying Rao,Qingfeng Chen,Fanjuan Kong,Jian Dong,Weiping Qian Anal. Methods, 2011,3, 1969-1974
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Nü Wang,Lanlan Hou,Zhimin Cui,Jingchong Liu,Dianming Li,Qingzhong Li,Hailong Zhang,Yong Zhao J. Mater. Chem. A, 2019,7, 124-132
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Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts, 2013,15, 730-738
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A. J. S. McIntosh,T. Welton,L. C. Branco Phys. Chem. Chem. Phys., 2018,20, 206-213
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Hendrik Leopold,Thomas Strassner Dalton Trans., 2017,46, 7800-7812
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Xiaolin Li,Qian Xu,Melissa Johnson,Jing Lyu,Yinghao Li,Sean McMahon,Udo Greiser,Sigen A,Wenxin Wang Biomater. Sci., 2021,9, 4139-4148
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Tenglong Mei,Chuang Wang,Meng Liao,Jiaxin Li,Liyuan Wang,Chengqiang Tang,Xuemei Sun,Bingjie Wang,Huisheng Peng J. Mater. Chem. A, 2021,9, 10104-10109
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Yinglu Zhang,Longjiang Ding,Wei Zhang,Xiao-ai Zhang,Ying Lian,Xu-dong Wang Analyst, 2018,143, 5120-5126
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10. A bionic paired hydrogen-bond strategy for extending organic π-conjugation to regulate emission†Liming Hong,Fuqing Yu J. Mater. Chem. C, 2021,9, 9142-9146
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